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Compound of Interest

Compound Name: 1,4-Dioxane, 2-phenoxy-

Cat. No.: B15459502

Application Notes and Protocols for 1,4-Dioxane,
2-phenoxy-

Disclaimer: No specific Safety Data Sheet (SDS) for 1,4-Dioxane, 2-phenoxy- was readily
available at the time of this writing. The following information is based on the known hazards of
the parent compound, 1,4-Dioxane, and general knowledge of phenoxy and ether compounds.
It is imperative to treat 1,4-Dioxane, 2-phenoxy- with extreme caution and to handle it as a
particularly hazardous substance. A comprehensive risk assessment should be conducted
before any use.

Introduction

1,4-Dioxane, 2-phenoxy- is a heterocyclic organic compound. Due to the presence of the 1,4-
dioxane ring structure, it is prudent to assume that this compound shares many of the
hazardous properties of 1,4-Dioxane, most notably the potential for peroxide formation,
flammability, and significant health risks. The addition of a phenoxy group may alter its physical
properties and could introduce additional toxicological concerns. These application notes
provide a detailed guide for the safe handling and storage of this compound for researchers,
scientists, and drug development professionals.

Physical and Chemical Properties
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A direct comparison of the properties of 1,4-Dioxane, 2-phenoxy- with its parent compound,
1,4-Dioxane, highlights the influence of the phenoxy group. The increased molecular weight
and complexity are expected to result in a higher boiling point and lower vapor pressure.

1,4-Dioxane, 2-phenoxy-
Property > 4 1,4-Dioxane (Experimental)
(Calculated)

Molecular Formula C10H1203 CaHsO2[1]
Molecular Weight 180.20 g/mol 88.11 g/mol [1]
Boiling Point ~270 °C (Predicted) 101.1 °C[1]
Flash Point ~110 °C (Predicted) 12 °C[2]
Density ~1.2 g/cm3 (Predicted) 1.034 g/cm3
Solubility in Water Low (Predicted) Miscible[1]

Hazard Identification and Mitigation

Based on the structure of 1,4-Dioxane, 2-phenoxy-, the following hazards should be
anticipated and mitigated:

o Peroxide Formation: Like other ethers, this compound is expected to form explosive
peroxides upon exposure to air and light.[2][3] These peroxides can detonate when
subjected to heat, friction, or shock.

o Flammability: While the predicted flash point is higher than that of 1,4-Dioxane, the
compound should still be treated as a flammable liquid.

e Health Hazards:

o Eye and Respiratory Irritation: Vapors are likely to be irritating to the eyes and respiratory
system.

o Skin Irritation: Prolonged or repeated contact may cause skin irritation and dryness.
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o Organ Toxicity: 1,4-Dioxane is known to cause damage to the liver and kidneys. Similar

effects should be considered for this derivative.

o Carcinogenicity: 1,4-Dioxane is a suspected human carcinogen.[4] The carcinogenic

potential of the phenoxy- derivative is unknown, but it should be handled as a potential

carcinogen.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling 1,4-Dioxane, 2-phenoxy-. The

following table outlines the minimum required PPE.

Protection Type

Specification

Hand Protection

Chemical-resistant gloves (e.g., Butyl rubber or

Viton). Double gloving is recommended.

Eye Protection

Chemical splash goggles and a face shield.

Skin and Body

Flame-resistant lab coat, long pants, and

closed-toe shoes.

Respiratory

All handling of the neat compound or its
solutions should be performed in a certified
chemical fume hood. For situations with a
potential for exposure above permissible limits,
a full-face respirator with appropriate organic

vapor cartridges should be used.

Experimental Protocols

The following is a general protocol for the use of 1,4-Dioxane, 2-phenoxy- as a solvent in a

chemical reaction. This protocol should be adapted to the specific requirements of the

experiment.

Protocol: Use of 1,4-Dioxane, 2-phenoxy- as a High-Boiling Point Solvent

o Preparation and Precautionary Checks:

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1,4-Dioxane_0302_7.0.pdf
https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15459502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Ensure the work area is clean and free of clutter.
o Verify that a certified chemical fume hood is in operation.
o Check the container of 1,4-Dioxane, 2-phenoxy- for the date of receipt and opening.

o Crucially, test for the presence of peroxides before use, especially if the container has
been opened previously or is near its expiration date. Use peroxide test strips suitable for
organic solvents. A peroxide concentration above 20 ppm is considered hazardous.

o Assemble and clamp all glassware securely within the fume hood.

o Dispensing the Solvent:
o Ground all metal containers and equipment to prevent static discharge.

o Carefully measure the required volume of 1,4-Dioxane, 2-phenoxy- using a graduated
cylinder or a syringe.

o Immediately and securely recap the stock bottle.
e Running the Reaction:
o Add the solvent and reagents to the reaction vessel within the fume hood.

o If heating is required, use a well-maintained heating mantle with a temperature controller.
Avoid open flames.

o Maintain a gentle reflux and monitor the reaction closely.
o Work-up and Quenching:
o Allow the reaction mixture to cool to room temperature before opening the apparatus.
o Quench the reaction carefully with an appropriate reagent.
o Perform all extractions and washes within the fume hood.

o Waste Disposal:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15459502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Collect all waste containing 1,4-Dioxane, 2-phenoxy- in a designated, labeled, and
sealed hazardous waste container.

o Do not mix with incompatible waste streams.

o Decontamination:
o Wipe down the work area with an appropriate solvent and then soap and water.

o Properly dispose of all contaminated disposable materials in the designated solid waste
container.

Visualizations
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Caption: Workflow for the safe handling of 1,4-Dioxane, 2-phenoxy-.
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Caption: Key considerations for the proper storage of 1,4-Dioxane, 2-phenoxy-.
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Spill and Emergency Procedures

o Small Spills (<100 mL):

[¢]

Evacuate non-essential personnel.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material into a sealed, labeled container for hazardous waste

o

disposal.

o

Clean the spill area with soap and water.

e Large Spills (>100 mL):

[¢]

Evacuate the laboratory immediately.

[¢]

Alert others in the vicinity and activate the fire alarm if necessary.

o

Contact the institution's emergency response team.

o

Do not attempt to clean up a large spill without specialized training and equipment.

Disposal

All waste containing 1,4-Dioxane, 2-phenoxy- must be disposed of as hazardous waste.
Follow all institutional, local, and national regulations for hazardous waste disposal. Do not
pour down the drain. Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste.

Conclusion

1,4-Dioxane, 2-phenoxy- should be handled with the utmost care due to its presumed
hazards, which are based on its structural similarity to 1,4-Dioxane. Adherence to these
guidelines, coupled with a thorough, experiment-specific risk assessment, is crucial for
ensuring the safety of all laboratory personnel. Always consult with your institution's
Environmental Health and Safety department for specific guidance.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/product/b15459502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15459502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15459502?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/how-to-synthesis-1-4-dioxane.htm
https://www.fishersci.com/store/msds?partNumber=AC615121000&productDescription=1+4-DIOXANE+ANHYD&vendorId=VN00033901&countryCode=US&language=en
http://www.thermofishersci.in/msds/1-4-dioxane.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1,4-Dioxane_0302_7.0.pdf
https://www.benchchem.com/product/b15459502#safe-handling-and-storage-procedures-for-1-4-dioxane-2-phenoxy
https://www.benchchem.com/product/b15459502#safe-handling-and-storage-procedures-for-1-4-dioxane-2-phenoxy
https://www.benchchem.com/product/b15459502#safe-handling-and-storage-procedures-for-1-4-dioxane-2-phenoxy
https://www.benchchem.com/product/b15459502#safe-handling-and-storage-procedures-for-1-4-dioxane-2-phenoxy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15459502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15459502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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